N-(furan-2-ylmethyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[2-[(3-methoxyphenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C19H19N3O4S/c1-25-15-5-2-4-13(8-15)12-27-19-21-14(10-18(24)22-19)9-17(23)20-11-16-6-3-7-26-16/h2-8,10H,9,11-12H2,1H3,(H,20,23)(H,21,22,24)
• InChI Key: FYGLEHCLLSLGQU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CSC2=NC(=CC(=O)N2)CC(=O)NCC3=CC=CO3
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol
• CAS No.: 1105210-78-3

Description

N-(furan-2-ylmethyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C19H19N3O4S and its molecular weight is 385.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antifungal Effects

The study by Kaplancıklı et al. (2013) focused on the synthesis of 2-arylthio-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide derivatives, including compounds with structural similarities to N-(furan-2-ylmethyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide. These derivatives demonstrated significant antifungal effects against various fungi species, showing comparable or superior effectiveness to ketoconazole, a standard antifungal medication. This suggests potential applications of these compounds in developing new antifungal therapies (Kaplancıklı et al., 2013).

Anticonvulsant Activities

In the research conducted by Kohn et al. (1993), alpha-furan-2-yl alpha-acetamido-N-benzylacetamide derivatives, closely related to the compound , were synthesized and evaluated for their anticonvulsant properties. Several of these derivatives exhibited excellent protection against seizures induced in mice, suggesting the potential of these compounds for further development as anticonvulsant agents. This points to another significant area of application for derivatives of this compound in treating seizure disorders (Kohn et al., 1993).

Antiamoebic Activity and Molecular Docking Studies

A study by Ansari et al. (2016) on furan-thiazolidinone hybrids, which share structural features with this compound, revealed remarkable antiamoebic activity. The compounds were subjected to molecular docking studies targeting Entamoeba histolytica enzymes, demonstrating significant inhibitory effects. This highlights the potential use of such compounds in developing treatments for amoebiasis, a parasitic infection caused by Entamoeba histolytica (Ansari et al., 2016).